8-Iodo-3-nitro-1-naphthoic acid

• IUPAC Name: 8-iodo-3-nitronaphthalene-1-carboxylic acid
• InChI: InChI=1S/C11H6INO4/c12-9-3-1-2-6-4-7(13(16)17)5-8(10(6)9)11(14)15/h1-5H,(H,14,15)
• InChI Key: UIAOTQIOWXPHLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=CC(=C2C(=C1)I)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C11H6INO4
• Molecular Weight: 343.07 g/mol

Description

8-Iodo-3-nitro-1-naphthoic acid (8-INN) is an organic compound that is widely used in research laboratories for a variety of applications. It is a versatile compound that can be used for a range of different experiments and investigations. 8-INN has been studied extensively and is widely used in a range of scientific research applications, including biochemical and physiological research, drug discovery and development, and drug metabolism studies. 8-INN is also used in laboratory experiments to evaluate the effects of various compounds on the body.

Scientific Research Applications

Analytical Chemistry and Elemental Detection

8-Iodo-3-nitro-1-naphthoic acid and its derivatives are utilized in analytical chemistry, particularly in the gravimetric determination of elements like thorium and zirconium. These compounds aid in the separation of thorium from various elements and the extraction of thorium from monazite sands, showcasing their importance in the analysis and processing of rare earth elements (Datta, 1957).

Molecular Studies and Mutagenicity

Studies on the structural basis of mutagenicity in certain compounds have used model compounds similar to this compound. These studies involve examining the conformation of nitro and carboxyl groups in these molecules to understand their mutagenic activities, which is crucial in assessing the safety and environmental impact of various chemicals (Pfau et al., 1990).

Detection and Sensing Applications

Compounds derived from 1,8-naphthyridine, which are structurally related to this compound, have been developed as sensors for detecting various nitroaromatic substances like picric acid. These sensors demonstrate high efficiency and low detection limits, highlighting the potential for environmental monitoring and safety applications (Chahal & Sankar, 2015).

Spectroscopy and Photophysical Studies

Studies on the ultraviolet absorption spectra of substituted 1-naphthoic acids, including those with nitro groups, contribute to our understanding of electronic transitions and molecular orbitals. These insights are valuable in fields like material science and molecular spectroscopy, where understanding the interaction of light with matter is crucial (Fujita, Koshimįzu, & Mitsui, 1966).

Organic Synthesis and Drug Development

This compound derivatives have been synthesized and tested for their cytostatic activity against cancer cells. These studies contribute to the field of medicinal chemistry, where the development of new therapeutic agents is a continuous endeavor (Braña et al., 2004).

Environmental and Water Treatment Applications

Recent developments have utilized derivatives of this compound for monitoring and removal of nitrites from water. This indicates potential applications in environmental monitoring and water treatment technologies, where detecting and removing pollutants is essential (Awual et al., 2019).

Safety and Hazards

This compound is associated with several hazard statements including H302, H315, H319, H335. Precautionary measures include avoiding contact with skin and eyes, and avoiding formation of dust and aerosols.